2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide

• IUPAC Name: 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide
• InChI: InChI=1S/C13H17N3O2/c17-12(10-16-8-2-4-13(16)18)15-7-5-11-3-1-6-14-9-11/h1,3,6,9H,2,4-5,7-8,10H2,(H,15,17)
• InChI Key: VHFCEHHFRFLQBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC(=O)NCCC2=CN=CC=C2
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide, also known as OPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. OPAA has been studied extensively for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Mechanism of Action

The mechanism of action of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and other tissues. 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has also been shown to modulate the activity of various ion channels and receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells in vitro. Additionally, 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize in high purity and yield, and it has been shown to have a variety of potential applications in various fields. However, there are also limitations to its use in lab experiments. 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has not been extensively studied in humans, and its safety and efficacy as a therapeutic agent have not been established. Additionally, the mechanism of action of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide. One area of interest is the development of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide analogs with improved potency and selectivity. Another area of interest is the study of the safety and efficacy of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide in humans, which could lead to its use as a therapeutic agent in various diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide is a multi-step process that involves the reaction of 2-pyridin-3-yl-ethanol with acetic anhydride in the presence of pyridine. The resulting product is then reacted with 2-oxopyrrolidine-1-amine to yield 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide. The synthesis process has been optimized to produce high yields of pure 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide.

Scientific Research Applications

2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-(2-oxopyrrolidin-1-yl)-N-(2-pyridin-3-ylethyl)acetamide has also been studied for its potential use as a therapeutic agent in cancer treatment due to its ability to inhibit tumor growth.